Titanium(4+) acetate
Cat. No. B084891
M. Wt: 107.92 g/mol
InChI Key: XRWIKYCAKUSCOB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US05130440
Procedure details
Following the procedure of Example 1, lauric acid methyl ester was reacted with ethanolamine in the presence of titanium tetraacetate to form 2-undecyl-2-oxazoline. The quantities used were as follows:
Name
titanium tetraacetate
Quantity
0 (± 1) mol
Type
catalyst
Reaction Step Two
Identifiers
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REACTION_CXSMILES
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[CH3:1][O:2][C:3](=O)[CH2:4][CH2:5][CH2:6][CH2:7][CH2:8][CH2:9][CH2:10][CH2:11][CH2:12][CH2:13][CH3:14].C([CH2:18][NH2:19])O>C([O-])(=O)C.C([O-])(=O)C.C([O-])(=O)C.C([O-])(=O)C.[Ti+4]>[CH2:4]([C:3]1[O:2][CH2:1][CH2:18][N:19]=1)[CH2:5][CH2:6][CH2:7][CH2:8][CH2:9][CH2:10][CH2:11][CH2:12][CH2:13][CH3:14] |f:2.3.4.5.6|
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Inputs
Step One
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Name
|
|
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Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
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Smiles
|
COC(CCCCCCCCCCC)=O
|
Step Two
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Name
|
|
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Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
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Smiles
|
C(O)CN
|
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Name
|
titanium tetraacetate
|
|
Quantity
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0 (± 1) mol
|
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Type
|
catalyst
|
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Smiles
|
C(C)(=O)[O-].C(C)(=O)[O-].C(C)(=O)[O-].C(C)(=O)[O-].[Ti+4]
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Conditions
Other
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Conditions are dynamic
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1
|
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Details
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See reaction.notes.procedure_details.
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Outcomes
Product
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Name
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|
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Type
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product
|
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Smiles
|
C(CCCCCCCCCC)C=1OCCN1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
